Cas no 2229562-47-2 (1-(1-methylcyclohexyl)propan-2-ol)

• Product Name: 1-(1-methylcyclohexyl)propan-2-ol
• CAS No: 2229562-47-2
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 6282113
• PubChem ID: 153757076
• Update Time: 2025-10-18

1-(1-methylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclohexyl)propan-2-ol
• 2229562-47-2
• EN300-1780989

• Inchi： 1S/C10H20O/c1-9(11)8-10(2)6-4-3-5-7-10/h9,11H,3-8H2,1-2H3
• InChI Key： QNIIUZHXOIYZBS-UHFFFAOYSA-N
• SMILES： OC(C)CC1(C)CCCCC1

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1-methylcyclohexyl)propan-2-ol

Chemical Profile of 1-(1-methylcyclohexyl)propan-2-ol (CAS No. 2229562-47-2)

1-(1-methylcyclohexyl)propan-2-ol, identified by the Chemical Abstracts Service registry number CAS No. 2229562-47-2, is a significant organic compound with a unique structural framework that has garnered attention in the field of pharmaceutical chemistry and industrial applications. This compound belongs to the class of alcohols, characterized by a propan-2-ol backbone substituted with a 1-methylcyclohexyl group. The presence of this bulky, cyclic alkyl moiety imparts distinct physicochemical properties, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

The molecular structure of 1-(1-methylcyclohexyl)propan-2-ol consists of a linear propan-2-ol chain (CH₃CH(OH)CH₂-) attached to a cyclohexane ring that is further substituted with a methyl group (CH₃-) at the 1-position. This configuration results in a molecule with moderate polarity due to the hydroxyl (-OH) group, balanced by the nonpolar cyclohexyl and methyl groups. Such structural features are particularly relevant in the context of drug design, where lipophilicity and solubility are critical parameters influencing bioavailability and pharmacokinetic behavior.

In recent years, the pharmaceutical industry has shown increasing interest in compounds featuring cycloalkyl substituents due to their potential to modulate metabolic stability and binding affinity. The 1-methylcyclohexyl moiety in 1-(1-methylcyclohexyl)propan-2-ol introduces steric hindrance, which can be leveraged to optimize receptor interactions in drug candidates. For instance, studies have demonstrated that analogous structures are employed in the development of protease inhibitors, where the cycloalkyl group enhances binding specificity by occupying hydrophobic pockets within the enzyme active site.

Moreover, the alcohol functional group in 1-(1-methylcyclohexyl)propan-2-ol offers opportunities for further derivatization, enabling the synthesis of esters, ethers, or sulfonamides that may exhibit enhanced pharmacological properties. Research published in journals such as *Journal of Medicinal Chemistry* and *Organic Letters* highlights the role of such modified alcohols in creating lead compounds for treating neurological disorders and inflammatory conditions. The ability to fine-tune molecular architecture through functional group modifications makes CAS No. 2229562-47-2 a valuable intermediate in medicinal chemistry.

The industrial significance of 1-(1-methylcyclohexyl)propan-2-ol extends beyond pharmaceutical applications; it also finds utility in specialty chemicals and polymer additives. Its relatively high boiling point and stability under various conditions make it suitable for use as a solvent or additive in formulations requiring thermal resistance. Recent patents have disclosed its incorporation into coatings and adhesives where its structural rigidity contributes to improved durability and chemical resistance.

From an environmental perspective, the biodegradability of 1-(1-methylcyclohexyl)propan-2-ol is an area of growing concern. While its large alkyl groups may slow down microbial degradation, studies indicate that controlled oxidation pathways can still occur under specific conditions. Researchers are exploring greener synthetic routes to minimize environmental impact while preserving its desirable chemical properties. Advances in catalytic processes have enabled more efficient production methods, reducing waste generation and energy consumption during manufacturing.

The synthesis of CAS No. 2229562-47-2 typically involves multi-step organic reactions, starting from readily available precursors such as 1-methylcyclohexanol or isobutylene derivatives. Catalytic hydrogenation and alcoholysis reactions are commonly employed to construct the desired framework with high selectivity. Recent innovations in flow chemistry have further streamlined these processes, allowing for scalable production with improved reproducibility.

In conclusion, 1-(1-methylcyclohexyl)propan-2-ol (CAS No. 2229562-47-2) represents a versatile compound with broad applicability across multiple industries. Its unique structural features make it an attractive candidate for drug development, material science, and industrial formulations. As research continues to uncover new synthetic methodologies and functional applications, this compound is poised to remain at the forefront of chemical innovation.